Cas no 2138208-88-3 (5-ethyl-6lambda6-thia-2,5-diazaspiro3.4octane-6,6,8-trione)

• Product Name: 5-ethyl-6lambda6-thia-2,5-diazaspiro3.4octane-6,6,8-trione
• CAS No: 2138208-88-3
• MF: C₇H₁₂N₂O₃S
• MW: 204.246780395508
• CID: 6197093
• PubChem ID: 165485729
• Update Time: 2025-09-28

5-ethyl-6lambda6-thia-2,5-diazaspiro3.4octane-6,6,8-trione Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-6lambda6-thia-2,5-diazaspiro3.4octane-6,6,8-trione
• 5-ethyl-6lambda6-thia-2,5-diazaspiro[3.4]octane-6,6,8-trione
• 2138208-88-3
• EN300-1122896

• Inchi： 1S/C7H12N2O3S/c1-2-9-7(4-8-5-7)6(10)3-13(9,11)12/h8H,2-5H2,1H3
• InChI Key： GMVNTFDCZDNAIY-UHFFFAOYSA-N
• SMILES： S1(CC(C2(CNC2)N1CC)=O)(=O)=O

Computed Properties

• Exact Mass: 204.05686342g/mol
• Monoisotopic Mass: 204.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 74.9Ų

Additional information on 5-ethyl-6lambda6-thia-2,5-diazaspiro3.4octane-6,6,8-trione

Comprehensive Overview of 5-ethyl-6lambda6-thia-2,5-diazaspiro3.4octane-6,6,8-trione (CAS No. 2138208-88-3)

The compound 5-ethyl-6lambda6-thia-2,5-diazaspiro3.4octane-6,6,8-trione (CAS No. 2138208-88-3) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique spirocyclic structure and thiadiazole moiety make it a promising candidate for various applications, ranging from pharmaceutical intermediates to advanced polymer additives. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets in novel ways.

One of the most intriguing aspects of 5-ethyl-6lambda6-thia-2,5-diazaspiro3.4octane-6,6,8-trione is its structural complexity, which allows for diverse functionalization. This characteristic has led to its exploration in drug discovery, where it serves as a key building block for small-molecule therapeutics. Recent studies have highlighted its potential in modulating enzyme activity, making it a hot topic in discussions about next-generation inhibitors. Additionally, its thermal stability and solubility profile have sparked interest in its use for high-performance materials.

In the context of current trends, the demand for sustainable chemistry solutions has put compounds like 5-ethyl-6lambda6-thia-2,5-diazaspiro3.4octane-6,6,8-trione in the spotlight. Its synthesis often involves green chemistry principles, such as catalyst optimization and waste reduction, aligning with the global push for eco-friendly industrial processes. Furthermore, its role in computational drug design has been amplified by advancements in AI-driven molecular modeling, a topic frequently searched by professionals in the field.

The CAS No. 2138208-88-3 identifier is crucial for researchers looking to source or study this compound, as it ensures precision in chemical databases and regulatory documentation. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structural integrity. These methods are part of broader discussions on quality control in chemical manufacturing, a recurring theme in industry forums and academic publications.

Another area of growing interest is the compound's potential in agrochemical innovation. Its heterocyclic framework has shown promise in developing new crop protection agents, addressing challenges like pesticide resistance and environmental impact. This aligns with the increasing focus on sustainable agriculture, a topic dominating search queries among agronomists and environmental scientists.

From a commercial perspective, 5-ethyl-6lambda6-thia-2,5-diazaspiro3.4octane-6,6,8-trione is often discussed in the context of intellectual property and patent landscapes. Its novel structure has led to multiple patent filings, reflecting its value in competitive markets like pharmaceuticals and specialty chemicals. This ties into broader conversations about innovation-driven R&D, a key concern for stakeholders in these industries.

In summary, 5-ethyl-6lambda6-thia-2,5-diazaspiro3.4octane-6,6,8-trione (CAS No. 2138208-88-3) represents a versatile and scientifically significant compound with wide-ranging applications. Its relevance to cutting-edge research and industrial advancements ensures its continued prominence in both academic and commercial spheres. As exploration of its properties deepens, it is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.